Cas no 851095-97-1 (3-(phenylsulfanyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide)
3-(phenylsulfanyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(phenylsulfanyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide
- AB00669141-01
- 3-(PHENYLSULFANYL)-N-[5-(5,6,7,8-TETRAHYDRONAPHTHALEN-2-YL)-1,3,4-OXADIAZOL-2-YL]PROPANAMIDE
- AKOS024586727
- 851095-97-1
- 3-(phenylthio)-N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)propanamide
- 3-phenylsulfanyl-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide
- F0608-0654
-
- Inchi: 1S/C21H21N3O2S/c25-19(12-13-27-18-8-2-1-3-9-18)22-21-24-23-20(26-21)17-11-10-15-6-4-5-7-16(15)14-17/h1-3,8-11,14H,4-7,12-13H2,(H,22,24,25)
- InChI Key: OFXMFHYOLJQQHV-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)CCC(NC1=NN=C(C2C=CC3=C(C=2)CCCC3)O1)=O
Computed Properties
- Exact Mass: 379.13544809g/mol
- Monoisotopic Mass: 379.13544809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 486
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 93.3Ų
3-(phenylsulfanyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0608-0654-2μmol |
3-(phenylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide |
851095-97-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0608-0654-5μmol |
3-(phenylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide |
851095-97-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0608-0654-10μmol |
3-(phenylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide |
851095-97-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0608-0654-20μmol |
3-(phenylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide |
851095-97-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0608-0654-1mg |
3-(phenylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide |
851095-97-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0608-0654-2mg |
3-(phenylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide |
851095-97-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0608-0654-3mg |
3-(phenylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide |
851095-97-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0608-0654-4mg |
3-(phenylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide |
851095-97-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0608-0654-5mg |
3-(phenylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide |
851095-97-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0608-0654-10mg |
3-(phenylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide |
851095-97-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(phenylsulfanyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on 3-(phenylsulfanyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide
Introduction to Compound with CAS No. 851095-97-1 and Its Applications in Chemical Biology
The compound with the CAS number 851095-97-1 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, 3-(phenylsulfanyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide, suggests a complex and multifaceted structure that may contribute to its unique biological properties. This introduction aims to provide a comprehensive overview of this compound, its structural features, potential applications, and the latest research findings that highlight its significance.
The molecular structure of this compound consists of several key functional groups that are known to play crucial roles in biological interactions. The presence of a phenylsulfanyl group indicates potential aromatic interactions and possible modulation of enzyme activity. Additionally, the tetrahydronaphthalen-2-yl moiety suggests a rigid aromatic core that could influence binding affinity and selectivity. The 1,3,4-oxadiazol ring is a well-known pharmacophore that has been extensively studied for its bioactivity in various therapeutic areas.
Recent studies have begun to explore the pharmacological potential of this compound. Research indicates that the combination of these structural elements may confer unique properties that make it suitable for use in drug discovery and development. Specifically, the N-5-(5,6,7,8-tetrahydronaphthalen-2-yl) group has been identified as a key interaction point with biological targets, suggesting its role in modulating cellular processes.
In vitro studies have demonstrated promising results regarding the biological activity of this compound. Researchers have observed significant interactions with specific enzymes and receptors, which could lead to the development of new therapeutic agents. The oxadiazol ring has been particularly noted for its ability to enhance binding affinity and selectivity, making it an attractive scaffold for drug design.
The< strong>3-(phenylsulfanyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide compound has also shown potential in preclinical models. Studies have indicated that it may exhibit favorable pharmacokinetic properties, including good solubility and bioavailability. These characteristics are essential for the development of effective pharmaceutical agents.
The synthesis of this compound presents a challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to produce high-purity samples suitable for biological testing. The synthesis involves multiple steps, including the formation of the oxadiazol ring and the attachment of the tetrahydronaphthalenyl group. Each step must be carefully optimized to ensure high yield and purity.
The< strong>tetrahydronaphthalen-2-yl moiety is particularly interesting from a synthetic perspective. It requires precise control during synthesis to maintain its integrity and ensure optimal biological activity. Researchers have employed various synthetic strategies to achieve this goal, including catalytic hydrogenation and palladium-catalyzed coupling reactions.
The< strong>1,3,4-oxadiazol ring is another critical component that requires careful handling during synthesis. This heterocyclic ring is known for its stability and bioactivity but can be sensitive to reaction conditions. Researchers have developed robust synthetic protocols to ensure the stability of this ring while maintaining overall molecular integrity.
Efforts are ongoing to explore new applications for this compound beyond traditional pharmaceutical uses. Researchers are investigating its potential in areas such as agrochemicals and material science. The unique structural features of this molecule make it a versatile candidate for various applications.
The< strong>phenylsulfanyl group has been identified as a key factor in determining the compound's biological activity. Studies have shown that this group can modulate enzyme activity and interact with specific receptors. Further research is needed to fully understand its role in biological processes.
The< strong>N-propanamide moiety at the end of the molecule also contributes to its overall bioactivity. This functional group has been shown to enhance solubility and improve pharmacokinetic properties. Its presence makes this compound an attractive candidate for drug development.
In conclusion, the compound with CAS number 851095-97-1, named as 3-(phenylsulfanyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide, represents a significant advancement in chemical biology and pharmaceutical research. Its complex structure and multifaceted functional groups make it a promising candidate for various therapeutic applications.
851095-97-1 (3-(phenylsulfanyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)